Cas no 499769-95-8 (1H-Benzimidazol-4-ylboronic acid)

• Product Name: 1H-Benzimidazol-4-ylboronic acid
• CAS No: 499769-95-8
• MF: C₇H₇BN₂O₂
• MW: 161.953681230545
• MDL: MFCD05664677
• CID: 856706
• PubChem ID: 45077856
• Update Time: 2025-05-24

1H-Benzimidazol-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-4-ylboronic acid
• 1H-benzimidazol-4-yl-Boronic acid
• 1H-BENZO[D]IMIDAZOL-4-YLBORONIC ACID
• ACMC-209kj9
• AG-F-67273
• ANW-30883
• CTK4J1850
• MolPort-004-751-954
• BDBM367841
• (1H- benzo[d]imidazol- 4-yl)boronic acid
• 499769-95-8
• 1H-benzimidazole-7-boronic acid
• SCHEMBL12006266
• 3H-1,3-benzodiazol-4-ylboronic acid
• (1h-Benzo[d]imidazol-7-yl)boronic acid
• MFCD05664677
• US10227331, Example 28
• BS-22711
• 1H-Benzimidazol-4-ylboronicacid
• CS-0175204
• DB-071062
• UNWJCMBQRPPTIH-UHFFFAOYSA-N
• (1H-Benzo[d]imidazol-4-yl)boronic acid
• 1H-BENZIMIDAZOL-4-YLBORONIC ACID,97%
• AKOS006292443
• XH0222
• (1H-1,3-benzodiazol-4-yl)boronic acid
• DTXSID70663409

• MDL： MFCD05664677
• Inchi： 1S/C7H7BN2O2/c11-8(12)5-2-1-3-6-7(5)10-4-9-6/h1-4,11-12H,(H,9,10)
• InChI Key： UNWJCMBQRPPTIH-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC2=C1N=CN2)O

Computed Properties

• Exact Mass: 162.06000
• Monoisotopic Mass: 162.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.14000
• LogP: -0.75730

1H-Benzimidazol-4-ylboronic acid Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 1H-Benzimidazol-4-ylboronic acid

1H-Benzimidazol-4-ylboronic Acid: A Comprehensive Overview

The compound with CAS No. 499769-95-8, commonly referred to as 1H-Benzimidazol-4-ylboronic acid, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of boronic acids, which are widely used in various applications, including cross-coupling reactions, drug discovery, and the synthesis of advanced materials. The benzimidazole core of this molecule is a heterocyclic aromatic system that imparts unique electronic and structural properties, making it highly versatile for both academic and industrial applications.

1H-Benzimidazol-4-ylboronic acid is characterized by its benzene ring fused with an imidazole moiety, where the boronic acid group (-B(OH)₂) is attached at the 4-position of the benzimidazole ring. This positioning is critical as it influences the molecule's reactivity and compatibility in various chemical transformations. The boronic acid functionality is particularly valuable in Suzuki-Miyaura coupling reactions, a cornerstone in modern organic synthesis for forming carbon-carbon bonds. Recent advancements in this area have further highlighted the potential of benzimidazole derivatives in constructing complex molecular architectures with precision.

Recent studies have demonstrated that 1H-Benzimidazol-4-ylboronic acid can serve as a versatile building block for synthesizing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional properties, including high surface area, tunable porosity, and selective guest-host interactions, which make them ideal for applications in gas storage, catalysis, and sensing technologies. The integration of the benzimidazole moiety into these frameworks enhances their stability and functional diversity, as reported in several high-profile journals like *Nature Chemistry* and *Angewandte Chemie*.

In addition to its role in materials science, 1H-Benzimidazol-4-ylboronic acid has garnered attention in the pharmaceutical industry due to its potential as a scaffold for drug development. The benzimidazole ring is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable component in medicinal chemistry. Recent research has explored its derivatives as inhibitors of kinases and other therapeutic targets, showcasing its promise in the discovery of novel drug candidates.

The synthesis of 1H-Benzimidazol-4-ylboronic acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the condensation of o-amino phenol derivatives with aldehydes or ketones to form the benzimidazole core, followed by functionalization at the 4-position with a boronic acid group. This synthesis pathway has been optimized in recent years to improve yield and selectivity, as detailed in studies published in *Organic Letters* and *Journal of Organic Chemistry*.

From an environmental perspective, benzimidazole-based compounds are being investigated for their potential roles in green chemistry. For instance, they are being explored as catalysts for sustainable chemical transformations under mild conditions. Their ability to act as Lewis acids or ligands makes them attractive candidates for developing eco-friendly reaction protocols that minimize waste and energy consumption.

In conclusion, 1H-Benzimidazol-4-ylboronic acid stands out as a multifaceted compound with applications spanning organic synthesis, materials science, pharmacology, and green chemistry. Its unique combination of structural features and functional versatility continues to drive innovative research across diverse scientific disciplines. As advancements in synthetic methodologies and materials design progress, this compound is poised to play an even more prominent role in shaping future discoveries.